
determination of water of hydration in cobalt(II)
bromide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Cobalt(II) bromide hydrate

Cat. No.: B1591064 Get Quote

An In-Depth Technical Guide to the Determination of Water of Hydration in Cobalt(II) Bromide

Abstract
Hydrated salts, crystalline solids that contain water molecules within their lattice structure, are

fundamental in various chemical applications. The precise quantity of this "water of hydration"

dictates the compound's stoichiometry, molar mass, and reactivity. Cobalt(II) bromide is an

exemplary case, existing in several hydrated forms, most commonly as cobalt(II) bromide

hexahydrate (CoBr₂·6H₂O). The transition between its hydrated and anhydrous states is

marked by a distinct color change, a property leveraged in applications like humidity indicators.

[1] For researchers and drug development professionals, accurately determining the water of

hydration is critical for stoichiometric calculations, process control, and ensuring material

quality. This guide provides a comprehensive overview of the principles and methodologies for

the precise determination of the water of hydration in cobalt(II) bromide, focusing on gravimetric

and instrumental techniques.

The Nature of Hydration in Cobalt(II) Bromide
Cobalt(II) bromide is hygroscopic, meaning it readily absorbs moisture from the atmosphere to

form hydrates.[2][3] The most common stable form at room temperature is the hexahydrate, a

red-purple crystalline solid.[1][2] Upon heating, it undergoes a stepwise dehydration process.

Understanding these transitions is fundamental to selecting the appropriate analytical method.

Anhydrous Cobalt(II) Bromide (CoBr₂): Appears as bright green crystals.[2][3]
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Cobalt(II) Bromide Hexahydrate (CoBr₂·6H₂O): Exists as red-purple crystals.[1][2] It loses

four water molecules at 100°C to form the dihydrate.[2][4]

Cobalt(II) Bromide Dihydrate (CoBr₂·2H₂O): A purple intermediate.[4][5] Further heating to

130°C removes the remaining two water molecules to yield the anhydrous form.[2]

The coordination of water molecules directly to the cobalt(II) ion is responsible for the red-

purple color of the hexahydrate.[6] The removal of these water ligands changes the

coordination geometry around the cobalt ion, resulting in the green color of the anhydrous salt.

[6]

Table 1: Physicochemical Properties of Cobalt(II)
Bromide Forms

Property Anhydrous (CoBr₂) Hexahydrate (CoBr₂·6H₂O)

Molar Mass 218.74 g/mol [2][3] 326.83 g/mol [2][7]

Appearance Bright green crystals[2][3] Red-purple crystals[1][2]

Density 4.909 g/cm³[2][3] 2.46 g/cm³[1][2]

Melting Point 678 °C[2][8] 47 °C (dehydrates)[2][9]

Primary Method: Gravimetric Analysis by
Dehydration
Gravimetric analysis is a robust and accessible quantitative method that relies on the

measurement of mass.[10][11] For hydrates, this involves heating a precisely weighed sample

to drive off the volatile water molecules and then weighing the remaining anhydrous salt.[10]

[12]

Principle of the Method
The law of conservation of mass is the bedrock of this technique.[13] By measuring the initial

mass of the hydrated salt and the final mass of the anhydrous product, the mass of the water

lost can be determined by subtraction.[14][15][16] This mass difference allows for the
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calculation of the mole ratio between the anhydrous salt and water, revealing the empirical

formula of the hydrate.[13][14][17]

Causality: This method is effective for cobalt(II) bromide because the water of hydration can be

removed at temperatures well below the decomposition point of the anhydrous salt itself.[2][15]

The distinct, stepwise dehydration allows for controlled removal of water.

Experimental Protocol
This protocol is designed as a self-validating system, where heating to a constant mass

ensures the complete removal of water.

Crucible Preparation:

Place a clean porcelain crucible and its lid on a clay triangle supported by a ring stand.

Heat the crucible with a Bunsen burner, gently at first, then strongly for 5-10 minutes to

drive off any adsorbed moisture.[10]

Using crucible tongs, move the crucible and lid to a desiccator to cool to room

temperature. This prevents the hot crucible from reabsorbing atmospheric moisture.

Once cool, weigh the empty crucible and lid to the nearest 0.001 g.

Repeat the heating, cooling, and weighing cycle until two consecutive masses agree

within ±0.002 g. This is known as heating to a constant mass.

Sample Analysis:

Add approximately 2-3 grams of the hydrated cobalt(II) bromide sample to the pre-

weighed crucible.

Weigh the crucible, lid, and sample accurately, recording the mass.[10]

Place the crucible with the sample on the clay triangle, leaving the lid slightly ajar to allow

water vapor to escape.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://science.valenciacollege.edu/chemistry/experiments/1045-exp2-empiricalformulas.pdf
https://www.scribd.com/doc/62186964/Empirical-Formula-Lab-Report-1
https://www.youtube.com/watch?v=t1g3643-Kf0
https://en.wikipedia.org/wiki/Cobalt(II)_bromide
http://cowmeadow.pbworks.com/w/file/fetch/85733293/_%20of%20Water%20in%20a%20Hydrate.pdf
https://more.juniata.edu/academics-classes/science-in-motion/labs-and-equipment/media/chemistry-files/gravimetric-analysis-of-a-mixture-containing-a-hydrate.pdf
https://more.juniata.edu/academics-classes/science-in-motion/labs-and-equipment/media/chemistry-files/gravimetric-analysis-of-a-mixture-containing-a-hydrate.pdf
https://more.juniata.edu/academics-classes/science-in-motion/labs-and-equipment/media/chemistry-files/gravimetric-analysis-of-a-mixture-containing-a-hydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin heating gently to avoid spattering of the sample. The color will change from red-

purple to purple and finally to green.

Increase the heat and maintain a temperature of approximately 140-150°C for 15 minutes

to ensure complete dehydration to the anhydrous form.[2]

Turn off the burner, place the lid on the crucible, and transfer it to the desiccator to cool

completely.

Weigh the cooled crucible, lid, and anhydrous sample.

Repeat the process of heating (for 10 minutes), cooling, and weighing until a constant

mass is achieved.[12]

Workflow and Calculations
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Crucible Preparation

Sample Analysis

Calculations

Heat Crucible & Lid

Cool in Desiccator

Weigh (Mass A)

Repeat until Constant Mass

Add Hydrate Sample

Use Constant Mass Crucible

Weigh (Mass B)

Heat Sample (140-150°C)

Cool in Desiccator

Weigh (Mass C)

Repeat until Constant Mass

Mass Hydrate = B - A

Use Final Constant Mass

Moles Anhydrous = (Mass Anhydrous) / (Molar Mass CoBr₂)

Mass Anhydrous = C - A Mass Water = B - C

Moles Water = (Mass Water) / (Molar Mass H₂O)

Mole Ratio = (Moles Water) / (Moles Anhydrous)

Click to download full resolution via product page

Caption: Workflow for Gravimetric Determination of Water of Hydration.
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Calculation Steps:[16][18]

Mass of hydrated salt = (Mass of crucible + hydrate) - (Mass of empty crucible)

Mass of anhydrous salt = (Mass of crucible + anhydrous salt after final heating) - (Mass of

empty crucible)

Mass of water lost = (Mass of hydrated salt) - (Mass of anhydrous salt)

Moles of anhydrous CoBr₂ = Mass of anhydrous CoBr₂ / 218.74 g/mol

Moles of H₂O = Mass of water lost / 18.02 g/mol

Mole ratio (n) = Moles of H₂O / Moles of anhydrous CoBr₂ The result should be rounded to

the nearest whole number to determine the integer 'n' in the formula CoBr₂·nH₂O.

Instrumental Method: Thermogravimetric Analysis
(TGA)
For a more detailed and automated analysis, Thermogravimetric Analysis (TGA) is the method

of choice.[19] TGA provides quantitative information on mass changes associated with

transitions as a function of temperature.[20][21]

Principle of the Method
A TGA instrument contains a highly sensitive microbalance that measures the mass of a

sample in real-time as it is heated in a controlled atmosphere according to a specified

temperature program. The output, a thermogram, plots percent mass loss versus temperature.

Expertise & Causality: The TGA thermogram of CoBr₂·6H₂O will not show a single smooth

mass loss. Instead, it will display distinct, sharp steps. The first step, starting around 100°C,

corresponds to the loss of four water molecules to form the dihydrate. A second step, around

130°C, corresponds to the loss of the final two water molecules to form the anhydrous salt.[2]

The precise mass loss at each step provides a robust validation of the dehydration pathway.

Experimental Workflow
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Caption: Conceptual Workflow for Thermogravimetric Analysis (TGA).

Data Interpretation
The resulting thermogram is analyzed to determine the percentage mass loss for each

dehydration step. This experimental mass loss is then compared to the theoretical value.

Table 2: Theoretical Mass Loss for CoBr₂·6H₂O
Dehydration

Transition
Molar Mass
Change

Water Molecules
Lost

Theoretical Mass
Loss (%)

CoBr₂·6H₂O →

CoBr₂·2H₂O

326.83 → 254.77

g/mol
4

(4 × 18.02 / 326.83) ×

100% = 22.05%

CoBr₂·2H₂O → CoBr₂
254.77 → 218.74

g/mol
2

(2 × 18.02 / 326.83) ×

100% = 11.03%

Overall: CoBr₂·6H₂O

→ CoBr₂

326.83 → 218.74

g/mol
6

(6 × 18.02 / 326.83) ×

100% = 33.08%

Confirmatory Method: Spectroscopic Analysis
While not typically used for primary quantification of hydration water, spectroscopic techniques

are invaluable for confirming the presence or absence of water and understanding its bonding

environment.[19][22][23]

Principle of the Method
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Vibrational spectroscopy, such as Fourier-Transform Infrared (FT-IR) and Raman spectroscopy,

can detect the characteristic vibrations of water molecules.[19] The O-H stretching and H-O-H

bending modes of water produce distinct absorption bands in the IR spectrum.

Causality: A sample of CoBr₂·6H₂O will show broad absorbance peaks characteristic of water

(typically around 3400 cm⁻¹ for O-H stretching). Upon successful dehydration to anhydrous

CoBr₂, these peaks will be absent from the spectrum, providing definitive qualitative proof of

water removal.

Hydrated Sample (CoBr₂·6H₂O)

Anhydrous Sample (CoBr₂)

FT-IR Spectrum
O-H Stretch Peak Present

H-O-H Bend Peak Present

Dehydration
(Heating)

FT-IR Spectrum
O-H Stretch Peak Absent

H-O-H Bend Peak Absent

Click to download full resolution via product page

Caption: Spectroscopic Confirmation of Dehydration.

Summary and Comparison of Methods
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Feature
Gravimetric
Analysis

Thermogravimetric
Analysis (TGA)

Spectroscopic
Analysis (FT-IR)

Principle
Measurement of mass

loss upon heating.[10]

Continuous

measurement of mass

vs. temperature.[19]

[20]

Detection of molecular

vibrations.[19]

Data Output Discrete mass values.
Thermogram (Mass %

vs. T°C).

Spectrum

(Absorbance vs.

Wavenumber).

Nature Quantitative. Quantitative.
Qualitative /

Confirmatory.

Key Insight
Overall water content

(n).

Stepwise dehydration

profile and thermal

stability.

Presence/absence of

water; bonding

environment.

Equipment

Analytical balance,

furnace/burner,

desiccator.

TGA Instrument. FT-IR Spectrometer.

Trustworthiness

High, validated by

heating to constant

mass.

Very high, precise

temperature and mass

control.

High, provides

definitive structural

evidence.

Conclusion
The determination of the water of hydration in cobalt(II) bromide is a critical analytical

procedure for ensuring chemical accuracy and material integrity. Gravimetric analysis by

heating offers a reliable and accessible method for quantifying the total water content, with its

protocol containing the self-validating step of heating to a constant mass. For a more

sophisticated analysis of the dehydration pathway and thermal stability, Thermogravimetric

Analysis (TGA) is the superior instrumental technique, providing precise data on the stepwise

loss of water molecules. Finally, spectroscopic methods like FT-IR serve as essential

confirmatory tools to verify the complete removal of water at a molecular level. The selection of

a method should be guided by the specific requirements of the analysis, from routine quality

control to in-depth materials characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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